Cas no 1006-26-4 (1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl-
• CAS No: 1006-26-4
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 1126120
• PubChem ID: 359352
• Update Time: 2025-04-20

1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde, 3,4-diethyl-
• 3,4-Diethyl-1H-pyrrole-2-carbaldehyde
• 3,4-Diethyl-2-formylpyrrole
• 2-Formyl-3,4-diethylpyrrole
• 3,4-Diethylpyrrole-2-carboxaldehyde
• NSC 620163
• 3,4-Diethylpyrrole-2-carbaldehyde
• NSC-620163
• AUYWSUQOZBWQFZ-UHFFFAOYSA-N
• DB-365719
• 1006-26-4
• DTXSID70326880
• NSC620163
• SCHEMBL5540868
• AMY32097

• Inchi： 1S/C9H13NO/c1-3-7-5-10-9(6-11)8(7)4-2/h5-6,10H,3-4H2,1-2H3
• InChI Key： AUYWSUQOZBWQFZ-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)C(=CN1)CC

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• Density: 1.042
• Melting Point: 42-45 ºC
• Boiling Point: 244 ºC
• Flash Point: 107 ºC
• PSA: 32.86
• LogP: 1.95200